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For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical data for perfluorooctanoic acid (PFOA) in environmental samples is

paramount. Proficiency testing (PT) schemes serve as a cornerstone of quality assurance,

providing an objective assessment of a laboratory's performance. This guide offers a

comparative overview of prominent PT schemes for PFOA analysis, detailing their structure,

methodologies, and available performance data to aid laboratories in selecting the most

suitable program for their needs.

Perfluorooctanoic acid (PFOA), a member of the per- and polyfluoroalkyl substances (PFAS)

family, is a persistent environmental contaminant with potential human health risks. Accurate

measurement of PFOA in various environmental matrices, including drinking water, wastewater,

and soil, is crucial for monitoring, regulation, and remediation efforts. Proficiency testing is a

key tool for laboratories to evaluate and demonstrate their competency in performing these

complex analyses.

Comparing Proficiency Testing Providers
Several organizations offer PT schemes for PFOA and other PFAS compounds. This guide

focuses on three prominent providers: LGC AXIO Proficiency Testing (AQUACHECK),

Phenova, and the Environment Agency Austria. While direct head-to-head comparisons of

scheme performance are not always publicly available, this guide synthesizes available

information from their publications and related interlaboratory studies to provide a comparative

overview.
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Provider
Scheme
Name(s)

Matrices
Offered for
PFOA/PFAS
Analysis

Analytes
Included
(PFOA is
typically
included)

Frequency/Sch
edule

LGC AXIO

Proficiency

Testing

AQUACHECK

Drinking Water,

Wastewater,

Surface Water,

Groundwater,

Soil, Sludge

A wide range of

PFAS including

PFOS and

PFOA.[1][2]

Multiple rounds

per year.[3]

Phenova

Water Pollution

(WP), Water

Supply (WS)

Drinking Water,

Wastewater,

Solids/Hazardou

s Waste,

Biosolids

PFOA is included

in their PFAS

mixes for various

EPA methods.[4]

Quarterly and

monthly studies

are available.[4]

[5]

Environment

Agency Austria

Proficiency

Testing for Water

Analysis

Groundwater,

Surface Water,

Wastewater,

Drinking Water

A range of

organic and

inorganic

parameters,

including PFAS.

[6][7]

Approximately 20

rounds are

planned

annually.[6][7]

Table 1: Overview of Proficiency Testing Scheme Providers for PFOA Analysis

Performance in Interlaboratory Studies
While final reports for specific PT rounds are often proprietary to participating laboratories,

published interlaboratory studies provide valuable insights into the performance of

environmental labs in PFOA analysis. These studies, which often use materials similar to those

in PT schemes, highlight common challenges and expected levels of precision.

A recent interlaboratory study on the non-targeted analysis of PFAS, while not a direct PT

scheme, provides relevant data on laboratory performance. The study highlighted the

complexity of PFAS analysis and the variability in results among participating laboratories.[8][9]

[10][11] For targeted PFOA analysis, interlaboratory comparisons have shown that while most
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laboratories can achieve acceptable results, challenges remain, particularly at low

concentrations and in complex matrices.

Experimental Protocols: A Closer Look
The analytical methods employed in PFOA proficiency testing are critical to achieving accurate

results. The most common methodology is Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS), often following a sample preparation step using Solid Phase

Extraction (SPE).

Sample Preparation: Solid Phase Extraction (SPE)
SPE is a crucial step for concentrating PFOA from aqueous samples and removing interfering

matrix components. The general workflow is as follows:

Caption: A typical Solid Phase Extraction (SPE) workflow for PFOA analysis.

Detailed SPE Protocol (Based on EPA Method 537.1):

Cartridge Selection: A solid-phase extraction cartridge containing a sorbent suitable for

retaining PFOA is used. Common choices include polystyrene-divinylbenzene (PS-DVB)

based materials.

Conditioning: The SPE cartridge is conditioned with a sequence of solvents, typically

methanol followed by reagent water, to activate the sorbent.

Sample Loading: The water sample, often preserved and spiked with an internal standard, is

passed through the conditioned cartridge at a controlled flow rate.

Washing: The cartridge is washed with a reagent water to remove hydrophilic interferences.

Elution: The retained PFOA and other PFAS are eluted from the cartridge using a small

volume of an organic solvent, such as methanol.

Concentration and Reconstitution: The eluate is concentrated by evaporation under a gentle

stream of nitrogen and then reconstituted in a known volume of the initial mobile phase for

LC-MS/MS analysis.
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Analytical Determination: Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS provides the high sensitivity and selectivity required for the determination of PFOA

at low concentrations in complex environmental matrices.

Typical LC-MS/MS Parameters:

Parameter Typical Setting

LC Column C18 reversed-phase column

Mobile Phase
A gradient of ammonium acetate buffered water

and methanol or acetonitrile

Ionization Mode
Electrospray Ionization (ESI) in negative ion

mode

MS/MS Transitions

Specific precursor-to-product ion transitions for

PFOA and its isotopically labeled internal

standard are monitored.

The Proficiency Testing Workflow
Participation in a proficiency testing scheme follows a structured process designed to provide

an objective evaluation of a laboratory's analytical capabilities.

Caption: The general workflow of a proficiency testing scheme.

Steps in the Proficiency Testing Process:

Enrollment: The laboratory enrolls in a specific PT scheme and round.

Sample Receipt: The PT provider sends one or more blind samples containing a known

concentration of PFOA to the participating laboratory.

Analysis: The laboratory analyzes the PT samples using their routine analytical methods.
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Result Submission: The laboratory submits their analytical results to the PT provider by a

specified deadline.

Statistical Evaluation: The PT provider performs a statistical analysis of the data from all

participating laboratories. The laboratory's result is typically compared to the assigned value,

and a performance score, such as a z-score, is calculated.

Reporting: The laboratory receives a report detailing their performance, often including a

comparison with the performance of other anonymous laboratories.

Corrective Action: If a laboratory's performance is deemed unsatisfactory, they are typically

required to investigate the cause and implement corrective actions.

Conclusion
Proficiency testing is an indispensable tool for environmental laboratories to ensure the quality

and comparability of their PFOA analysis data. By participating in reputable PT schemes,

laboratories can identify potential issues with their analytical methods, demonstrate their

competence to clients and regulatory bodies, and contribute to the generation of high-quality

environmental data. This guide provides a starting point for laboratories to explore and

compare the available PT schemes, ultimately leading to improved accuracy and confidence in

the measurement of PFOA in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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